Metogest

• CAS RN: 52279-58-0
• Molecular Formula: C20H30O2
• Molecular Weight: 302.5 g/mol
• IUPAC Name: (8R,9S,10R,13S,14S,17S)-17-hydroxy-13,16,16-trimethyl-1,2,6,7,8,9,10,11,12,14,15,17-dodecahydrocyclopenta[a]phenanthren-3-one
• InChI: InChI=1S/C20H30O2/c1-19(2)11-17-16-6-4-12-10-13(21)5-7-14(12)15(16)8-9-20(17,3)18(19)22/h10,14-18,22H,4-9,11H2,1-3H3/t14-,15+,16+,17-,18-,20-/m0/s1
• InChI Key: JYCITEUSLNKPHC-URNBORRASA-N
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1CC([C@@H]2O)(C)C)CCC4=CC(=O)CC[C@H]34
• SMILES: CC1(CC2C3CCC4=CC(=O)CCC4C3CCC2(C1O)C)C

Description

It was investigated as a treatment for acne but was never marketed . The compound belongs to the class of steroidal antiandrogens and has a molecular formula of C20H30O2 .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Metogest involves several steps, starting from the basic steroid structure. The key steps include the introduction of the 16,16-dimethyl group and the conversion of the steroid to the desired antiandrogen form. Specific reaction conditions, such as temperature, pressure, and catalysts, are crucial for the successful synthesis of this compound.

Industrial Production Methods

Industrial production of this compound would likely involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process would include purification steps such as recrystallization or chromatography to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

Metogest undergoes various chemical reactions, including:

Oxidation: Conversion of hydroxyl groups to ketones.

Reduction: Reduction of ketones to hydroxyl groups.

Substitution: Replacement of functional groups with other substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Conditions vary depending on the substituent being introduced, but often involve the use of strong acids or bases.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of this compound can lead to the formation of ketones, while reduction can yield hydroxyl derivatives.

Scientific Research Applications

Chemistry: Used as a model compound to study steroidal antiandrogens.

Biology: Investigated for its effects on androgen receptors and related pathways.

Medicine: Explored as a potential treatment for acne and other androgen-related conditions.

Industry: Potential use in the development of new antiandrogenic drugs.

Mechanism of Action

Metogest exerts its effects by binding to androgen receptors, thereby blocking the action of androgens. This leads to a decrease in androgenic activity, which is beneficial in conditions such as acne. The molecular targets include androgen receptors, and the pathways involved are related to androgen signaling .

Comparison with Similar Compounds

Similar Compounds

Cyproterone acetate: Another steroidal antiandrogen used in the treatment of acne and other androgen-related conditions.

Spironolactone: A non-steroidal antiandrogen with similar applications.

Uniqueness

Metogest is unique due to its specific structure, which includes the 16,16-dimethyl group. This structural feature distinguishes it from other steroidal antiandrogens and contributes to its specific antiandrogenic activity .